5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-[4-(ethylsulfamoyl)phenyl]furan-2-carboxamide

• Molecular Formula: C19H22N4O4S
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 5-[(3,5-dimethylpyrazol-1-yl)methyl]-N-[4-(ethylsulfamoyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H22N4O4S/c1-4-20-28(25,26)17-8-5-15(6-9-17)21-19(24)18-10-7-16(27-18)12-23-14(3)11-13(2)22-23/h5-11,20H,4,12H2,1-3H3,(H,21,24)
• InChI Key: AVEBPTNPJPLARC-UHFFFAOYSA-N
• SMILES: CCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(O2)CN3C(=CC(=N3)C)C

Description

5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-[4-(ethylsulfamoyl)phenyl]furan-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-[4-(ethylsulfamoyl)phenyl]furan-2-carboxamide involves the inhibition of the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for the pain and fever associated with inflammation. By inhibiting COX, 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-[4-(ethylsulfamoyl)phenyl]furan-2-carboxamide reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-[4-(ethylsulfamoyl)phenyl]furan-2-carboxamide has been found to have a number of biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been found to reduce the levels of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in the inflammatory response. Additionally, it has been found to reduce the levels of prostaglandins and leukotrienes, which are also involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-[4-(ethylsulfamoyl)phenyl]furan-2-carboxamide is that it is relatively easy to synthesize and purify. It has also been found to have a low toxicity profile, which makes it suitable for use in lab experiments. However, one of the limitations of this compound is that it is not very water-soluble, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions that could be explored with regards to the use of 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-[4-(ethylsulfamoyl)phenyl]furan-2-carboxamide. One potential direction is the development of new analogs with improved water solubility and bioavailability. Another potential direction is the investigation of its potential use in the treatment of other inflammatory and autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. Additionally, further studies could be conducted to investigate its potential use as an anti-cancer agent, as well as its potential use in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-[4-(ethylsulfamoyl)phenyl]furan-2-carboxamide involves the reaction of furan-2-carboxylic acid with 4-ethylsulfamoylphenylhydrazine and 3,5-dimethylpyrazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is then purified by column chromatography.

Scientific Research Applications

5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-[4-(ethylsulfamoyl)phenyl]furan-2-carboxamide has been studied for its potential applications in various fields of medicine. It has been found to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use as an anti-cancer agent, as it has been found to inhibit the growth of cancer cells in vitro.